Cas no 842140-50-5 (Benzenepropanenitrile, 3,4,5-trifluoro-b-oxo-)

• Product Name: Benzenepropanenitrile, 3,4,5-trifluoro-b-oxo-
• CAS No: 842140-50-5
• Molecular Formula: C₉H₄NOF₃
• Molecular Weight: 199.12936
• MDL: MFCD06201227
• CID: 706781
• PubChem ID: 2760706

Benzenepropanenitrile, 3,4,5-trifluoro-b-oxo- Properties

Names and Identifiers

• Benzenepropanenitrile, 3,4,5-trifluoro-b-oxo-
• 3,4,5-Trifluorobenzoylacetonitrile
• 3-oxo-3-(3,4,5-trifluorophenyl)propanenitrile
• FT-0604171
• CS-0359919
• MFCD06201227
• 842140-50-5
• AKOS012487877
• DTXSID80375309
• SY268876
• DB-076009

• MDL： MFCD06201227
• InChIKey： BRAUWLHJOAFANC-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H4F3NO/c10-6-3-5(8(14)1-2-13)4-7(11)9(6)12/h3-4H,1H2
• SMILES： C(C#N)C(=O)C1=CC(=C(C(=C1)F)F)F

Computed Properties

• Exact Mass: 199.02400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.024
• Heavy Atom Count: 14
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• LogP: 2.20028
• PSA: 40.86000
• Refractive Index: 1.48
• Boiling Point: 322.5°C at 760 mmHg
• Flash Point: 148.9°C
• Density: 1.387

Benzenepropanenitrile, 3,4,5-trifluoro-b-oxo- Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Hazardous Material transportation number：UN 3276
• Risk Phrases： 20/21/22-36/37/38

Benzenepropanenitrile, 3,4,5-trifluoro-b-oxo- Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%